Cas no 946334-25-4 (2-2-(4-chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide)

• Product Name: 2-2-(4-chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide
• CAS No: 946334-25-4
• MF: C₁₉H₁₅ClN₂O₃S
• MW: 386.852002382278
• CID: 6287601
• PubChem ID: 42476772
• Update Time: 2025-05-23

2-2-(4-chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide
• 2-[[2-(4-chlorophenoxy)acetyl]amino]-5-phenylthiophene-3-carboxamide
• AKOS024650731
• 2-[2-(4-chlorophenoxy)acetamido]-5-phenylthiophene-3-carboxamide
• 2-(2-(4-chlorophenoxy)acetamido)-5-phenylthiophene-3-carboxamide
• F2478-0045
• 946334-25-4

• Inchi： 1S/C19H15ClN2O3S/c20-13-6-8-14(9-7-13)25-11-17(23)22-19-15(18(21)24)10-16(26-19)12-4-2-1-3-5-12/h1-10H,11H2,(H2,21,24)(H,22,23)
• InChI Key： LZVXVFLCOVSIIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=C(C(N)=O)C=C(C2C=CC=CC=2)S1)=O

Computed Properties

• Exact Mass: 386.0491912g/mol
• Monoisotopic Mass: 386.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-2-(4-chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide

Introduction to 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide (CAS No. 946334-25-4)

2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide, with the CAS number 946334-25-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide make it a promising candidate for further research and development in pharmaceuticals.

The chemical structure of 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide consists of a thiophene ring substituted with a phenyl group at the 5-position and an acetamido group at the 3-position. The acetamido group is further substituted with a 4-chlorophenoxy moiety, which imparts additional functional groups that can interact with biological targets. This complex structure provides a basis for its potential pharmacological activities.

Recent studies have explored the biological activities of 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This suggests that 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide has also been investigated for its antimicrobial properties. Studies have demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This makes 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide a potential candidate for the development of new antibiotics to combat multidrug-resistant bacteria.

The anticancer potential of 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide has also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide could be developed as a novel anticancer agent.

The pharmacokinetic properties of 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide have been evaluated in animal models. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, which is an important consideration for drug development.

In conclusion, 2-2-(4-Chlorophenoxy)acetamido-5-phenylthiophene-3-carboxamide (CAS No. 946334-25-4) is a promising compound with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Its unique chemical structure and favorable pharmacokinetic profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its potential therapeutic applications and pave the way for its clinical use.